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Compound of Interest

Compound Name: 4-Methoxy-3-methylphenol

CAS No.: 14786-82-4

Cat. No.: B082514

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Methoxy-3-methylphenol (CAS No. 14786-82-4), a key intermediate in various chemical

syntheses. This document is intended for researchers, scientists, and professionals in drug

development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data.

Chemical Structure and Properties
4-Methoxy-3-methylphenol, with the chemical formula C₈H₁₀O₂, has a molecular weight of

approximately 138.16 g/mol . Its structure consists of a phenol ring substituted with a methoxy

group at position 4 and a methyl group at position 3.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for 4-Methoxy-3-
methylphenol.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Predicted

~6.7-6.9 Multiplet 3H
Aromatic Protons (H-

2, H-5, H-6)

~4.8-5.5 Singlet (broad) 1H
Phenolic Hydroxyl

Proton (-OH)

~3.8 Singlet 3H
Methoxy Protons (-

OCH₃)

~2.2 Singlet 3H Methyl Protons (-CH₃)

¹³C NMR (Carbon NMR) Data

Chemical Shift (δ) ppm Assignment

Predicted

~150-155 C-4 (Carbon attached to -OCH₃)

~145-150 C-1 (Carbon attached to -OH)

~125-130 C-3 (Carbon attached to -CH₃)

~115-125 Aromatic CH Carbons (C-2, C-5, C-6)

~55-60 Methoxy Carbon (-OCH₃)

~15-20 Methyl Carbon (-CH₃)

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

3600-3200 Strong, Broad O-H Stretch (Phenolic)

3100-3000 Medium C-H Stretch (Aromatic)

2960-2850 Medium
C-H Stretch (Aliphatic -CH₃, -

OCH₃)

1600-1585, 1500-1400 Strong C=C Stretch (Aromatic Ring)

1260-1200 Strong C-O Stretch (Aryl Ether)

1230-1140 Strong C-O Stretch (Phenol)

Mass Spectrometry (MS)
m/z Ratio Relative Intensity Assignment

138 High [M]⁺ (Molecular Ion)[1]

123 High [M-CH₃]⁺[1]

67 Medium [C₅H₇]⁺[1]

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are outlined below.

NMR Spectroscopy
A sample of 4-Methoxy-3-methylphenol (5-10 mg) is dissolved in a deuterated solvent (e.g.,

CDCl₃, 0.5-0.7 mL) in a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal

standard (0 ppm). ¹H and ¹³C NMR spectra are recorded on a 400 MHz or higher field NMR

spectrometer. For ¹H NMR, standard acquisition parameters are used. For ¹³C NMR, a proton-

decoupled sequence is employed to obtain singlets for all carbon atoms.

Infrared (IR) Spectroscopy
The IR spectrum is obtained using a Fourier Transform Infrared (FT-IR) spectrometer. For a

solid sample, a KBr (potassium bromide) pellet is prepared by grinding a small amount of the
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sample with dry KBr and pressing the mixture into a thin, transparent disk. Alternatively, a thin

film of the sample can be prepared on a salt plate (e.g., NaCl or KBr) from a solution in a

volatile solvent. The spectrum is recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Mass spectral data is acquired using a Gas Chromatography-Mass Spectrometry (GC-MS)

system. The sample is introduced into the GC, which separates it from any impurities. The

separated compound then enters the mass spectrometer. Electron Ionization (EI) at 70 eV is a

common method for generating ions. The mass analyzer separates the ions based on their

mass-to-charge ratio (m/z), and a detector records their abundance.

Visualizations
The following diagrams illustrate the logical flow of spectroscopic analysis and the relationship

between the different techniques.
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Caption: Workflow of Spectroscopic Analysis.
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Caption: Relationship between Spectroscopic Data and Molecular Structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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